Cas no 2138090-47-6 (3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine)

3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine is a chiral cyclohexylamine derivative featuring a 2-chlorophenyl substituent and a methyl group at the 4-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for potential applications as a building block in the synthesis of bioactive molecules. The presence of the chlorophenyl group enhances lipophilicity, while the amine functionality provides a reactive site for further derivatization. Its stereochemistry may also influence binding affinity in target interactions, making it valuable for enantioselective studies. The compound is typically handled under controlled conditions due to its amine reactivity and requires appropriate storage to maintain stability.

3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine structure

2138090-47-6 structure

Product Name:3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine

CAS No:2138090-47-6

MF:C₁₃H₁₈ClN

MW:223.741722583771

CID:6560142

PubChem ID:165497413

Update Time:2025-08-02

3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2138090-47-6
- EN300-1157805
- 3-(2-chlorophenyl)-4-methylcyclohexan-1-amine
- 3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine
- Inchi： 1S/C13H18ClN/c1-9-6-7-10(15)8-12(9)11-4-2-3-5-13(11)14/h2-5,9-10,12H,6-8,15H2,1H3
- InChI Key： KWLOWGSTYSNPJQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1CC(CCC1C)N

Computed Properties

Exact Mass: 223.1127773g/mol
Monoisotopic Mass: 223.1127773g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26Å²

3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1157805-1.0g	3-(2-chlorophenyl)-4-methylcyclohexan-1-amine	2138090-47-6		1g	$0.0	2023-06-09

3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
5. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110

Additional information on 3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine

Comprehensive Overview of 3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine (CAS No. 2138090-47-6)

The compound 3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine (CAS No. 2138090-47-6) is a structurally unique chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a chlorophenyl moiety and a methylcyclohexylamine backbone, positions it as a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its resemblance to pharmacophores found in central nervous system (CNS) therapeutics and enzyme modulators.

In recent years, the demand for specialty amines like 3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine has surged, driven by advancements in precision medicine and sustainable agriculture. Online searches for "chlorophenyl cyclohexylamine derivatives" or "CAS 2138090-47-6 suppliers" reflect growing industrial interest. The compound’s stereochemical complexity also makes it a subject of computational chemistry studies, where researchers explore its conformational stability using molecular docking simulations—a hot topic in AI-driven drug design.

From a synthetic chemistry perspective, 3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine exemplifies the convergence of green chemistry principles and high-yield methodologies. Laboratories increasingly prioritize solvent-free reactions or catalytic hydrogenation to produce such amines, aligning with global trends toward eco-friendly manufacturing. This approach resonates with search queries like "sustainable synthesis of halogenated amines" or "catalysts for cyclohexanamine production," highlighting the intersection of science and environmental consciousness.

The pharmacological profile of CAS 2138090-47-6 remains under investigation, but preliminary studies suggest interactions with G-protein-coupled receptors (GPCRs)—a key focus area for neurodegenerative disease research. Its lipophilic nature and potential blood-brain barrier permeability have spurred discussions in online forums about "novel CNS drug scaffolds." Additionally, the agrochemical sector explores its utility as a precursor for crop protection agents, leveraging the 2-chlorophenyl group’s bioactivity against pests.

Analytical characterization of 3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing quality control challenges flagged in searches such as "purity analysis of complex amines." Regulatory compliance, particularly regarding REACH and FDA guidelines, further underscores the need for meticulous documentation—a recurring theme in industry whitepapers and patent filings related to this compound.

In conclusion, 3-(2-Chlorophenyl)-4-methylcyclohexan-1-amine represents a multifaceted chemical asset bridging diverse scientific domains. Its evolving applications—from medicinal chemistry to material science—mirror broader trends in interdisciplinary innovation, making it a compelling subject for both academic and commercial exploration.